N-(thiophen-2-yl(thiophen-3-yl)methyl)cinnamamide

• IUPAC Name: (E)-3-phenyl-N-[thiophen-2-yl(thiophen-3-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C18H15NOS2/c20-17(9-8-14-5-2-1-3-6-14)19-18(15-10-12-21-13-15)16-7-4-11-22-16/h1-13,18H,(H,19,20)/b9-8+
• InChI Key: VEVZAOUGLAPHIK-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NC(C2=CSC=C2)C3=CC=CS3
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)NC(C2=CSC=C2)C3=CC=CS3
• Molecular Formula: C18H15NOS2
• Molecular Weight: 325.5 g/mol

Description

“N-(thiophen-2-yl(thiophen-3-yl)methyl)cinnamamide” is a complex organic compound containing two thiophene rings, a cinnamamide group, and a methyl group. Thiophene is a five-membered ring with four carbon atoms and a sulfur atom. Cinnamamide is a functional group derived from cinnamic acid, with an amide group replacing the -OH group.

Synthesis Analysis

While the exact synthesis process for this compound isn’t available, it might involve the reaction of appropriate thiophene derivatives with cinnamoyl chloride or a similar compound. This would form the amide bond connecting the thiophene and cinnamamide portions.

Molecular Structure Analysis

The exact molecular structure of this compound would need to be determined through techniques such as NMR spectroscopy and X-ray crystallography. These techniques would provide information about the arrangement of atoms in the molecule and the nature of the bonds between them.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the thiophene rings and the amide group. Thiophenes can undergo electrophilic aromatic substitution reactions, while amides can participate in various reactions such as hydrolysis.

Scientific Research Applications

Fungicidal Activity

• .
• Bioassay Results : Compounds 4a and 4f demonstrated excellent fungicidal activities against cucumber downy mildew (CDM) in greenhouse trials. .

Antibacterial Potential

• Although not explicitly studied for antibacterial activity, the presence of thiophene moieties in the compound suggests potential antimicrobial effects. .

Medicinal Chemistry

• Thiophene-based compounds are of interest to medicinal chemists due to their diverse biological effects. .

Mechanism of Action

Target of Action

It’s known that thiophene-based compounds exhibit a variety of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties .

Mode of Action

It’s known that thiophene-based compounds can interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Thiophene-based compounds are known to interact with various biochemical pathways, leading to a range of downstream effects .

Result of Action

It’s known that thiophene-based compounds can have various effects at the molecular and cellular level, including anticancer, anti-inflammatory, and antimicrobial effects .

Future Directions

Future research could explore the potential applications of this compound, such as its possible fungicidal activity. Further studies could also investigate its synthesis, properties, and safety.